Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl-

• CAS RN: 2084-69-7
• Molecular Formula: C16H24
• Molecular Weight: 216.36 g/mol
• IUPAC Name: 1,1,2,4,4,7-hexamethyl-2,3-dihydronaphthalene
• InChI: InChI=1S/C16H24/c1-11-7-8-13-14(9-11)16(5,6)12(2)10-15(13,3)4/h7-9,12H,10H2,1-6H3
• InChI Key: JIVANURAWUCQIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C2=C(C1(C)C)C=C(C=C2)C)(C)C

Description

Naphthalene, 1,2,3,4-tetrahydro-1,1,2,4,4,7-hexamethyl- is a useful research compound. Its molecular formula is C16H24 and its molecular weight is 216.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

p-cymene is reacted with t-butylchloride, neohexene and a mixture of aluminium chloride and triethylaluminium to form 1,1,3,4,4,6-hexamethyl tetralin by the general process described in U.S. Pat. No. 3,856,875 or Japanese 79125647 but modified by cooling the reaction mixture by including dichloromethane in it and refluxing this from the mixture at about 20 mm Hg, thereby maintaining a reaction temperature of about -15° C.

Synthesis routes and methods II

Procedure details

The starting material 1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (HMT) is prepared by substantially following the procedures of Frank, U.S. Pat. No. 4,877,913. Specifically, a 100 ml, four-necked, round bottom flask is charged with cyclohexane (7.17 g) and anhydrous aluminum chloride (1.004 g), and cooled to about 16° C. A 60 ml addition funnel is charged with para-cymene (39.87 g), diisobutylene-2 (8.34 g), and neohexene (6.25 g) and connected to the flask. The funnel mixture is added to the flask over a period of about one hour and the flask mixture stirred 30 minutes following addition, while maintaining the temperature at about 16° C. The reaction is then quenched with deionized water (15 ml), and the organic phase separated and washed with, in order, 5% HCl, 10% Na2CO3, and 50% brine. The aqueous layers are then dried over K2CO3, filtered, and evaporated to yield a crude product containing HMT.